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Compound of Interest

Compound Name: HEXANE

Cat. No.: B092381

An In-depth Technical Guide to n-Hexane for Laboratory Applications
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical, chemical, and safety properties
of n-hexane, a prevalent non-polar solvent in laboratory settings. Its utility in chromatography,
organic synthesis, and extraction processes is well-established. However, its flammability and
toxicity necessitate a thorough understanding of its characteristics and strict adherence to
safety protocols. This document serves as a technical resource for the safe and effective use of
n-hexane in a professional laboratory environment.

Physical and Chemical Properties

n-Hexane is a straight-chain alkane with the chemical formula CeH1a4.[1] It is a colorless,
volatile liquid with a faint, petroleum-like odor.[2] As a non-polar solvent, it is miscible with many
organic solvents such as alcohol, ether, and chloroform, but has very low solubility in water.[3]

[4]

Table 1.1: Core Physical Properties of n-Hexane
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Property Value Reference(s)
Molecular Formula CeHaia [5]

Molecular Weight 86.18 g/mol [2][3]
Appearance Colorless liquid [2][3]

Odor Faint, gasoline-like [31[5]

Boiling Point 69 °C (156 °F) [1][3]

Melting Point -95 °C (-139 °F) [3]

Density 0.659 g/mL at 25 °C [6]

Vapor Pressure

124 mmHg at 20 °C

[5]

Flash Point

-22 °C (-7.6 °F)

[5]

Autoignition Temperature

225 °C (437 °F)

[5]

Solubility in Water

9.5 mg/L at 25 °C

[3]

Refractive Index (n20/D)

1.375

[7]

Viscosity

0.31cPat20°C

[7]

Dielectric Constant

1.89 at 20 °C

[6]

Table 1.2: Chemical Reactivity and Compatibility
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Reactivity Profile Details Reference(s)

Generally unreactive, making it
General Reactivity a suitable solvent for many [1]

reactions.[1]

Strong oxidizing agents (e.g.,
) ) peroxides, nitrates,
Incompatible Materials ) [5]
perchlorates), chlorine,

fluorine.[5]

Reacts vigorously with
Hazardous Reactions oxidizing materials, which can [5]

cause fires and explosions.[5]

] o Attacks some forms of plastics,
Material Compatibility ] [5]
rubber, and coatings.[5]

Upon combustion, produces
Hazardous Decomposition poisonous gases; carbon [5]18]
oxides (CO, CO2).[5][8]

Spectroscopic Data

Spectroscopic data is crucial for the identification and quantification of n-hexane, as well as for
its use as a solvent in analytical techniques.

Table 2.1: Key Spectroscopic Information for n-Hexane
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Spectroscopic Technique

Key Data Points

Reference(s)

1H NMR (Proton NMR)

Chemical shifts (8) appear at
approximately 0.89 ppm (-CHs)
and 1.27-1.29 ppm (-CH2-).

[110]

13C NMR (Carbon-13 NMR)

Due to molecular symmetry,
three distinct signals are
observed at approximately
14.1, 22.8, and 31.8 ppm.

[9]

IR Spectroscopy

C-H stretching vibrations are
observed in the 2850-3000

cm~1 region.

[11]

Mass Spectrometry (EI)

The molecular ion peak (M+) is
at m/z 86. Key fragment ions
are observed at m/z 71, 57,
43, and 29.

[12]

UV Cutoff

Approximately 195 nm, making
it suitable for HPLC with UV
detection at higher

wavelengths.

[7]

Safety and Handling

n-Hexane is a hazardous substance that poses significant health and safety risks in a

laboratory setting. It is highly flammable and its vapors can form explosive mixtures with air.[2]

[13] Chronic exposure can lead to neurotoxicity.[1]

Table 3.1: GHS Hazard Classification for n-Hexane
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Weighted Average - TWA)

. GHS Hazard GHS Precautionary
GHS Pictogram(s) Reference(s)
Statement(s) Statement(s)
) P210: Keep away
H225: Highly
o from heat, hot
flammable liquid and
surfaces, sparks,
vapour.H304: May be
) open flames and other
fatal if swallowed and o
_ ignition sources. No
enters airways.H315: )
) smoking.P260: Do not
Causes skin
o breathe
& GHSO02 (Flame)® irritation.H336: May _
) mist/vapours/spray.P2
GHSO08 (Health cause drowsiness or _
o 80: Wear protective
Hazard) | GHS07 dizziness.H361f: _
) gloves/protective [13][14]
(Exclamation Mark) Suspected of )
. ) clothing/eye
IRIE GHS09 damaging _
) - protection/face
(Environment) fertility.H372: Causes ]
protection.P301+P310
damage to organs
. IF SWALLOWED:
through prolonged or ]
Immediately call a
repeated
_ POISON
exposure.H411: Toxic
o ) CENTER/doctor.P331.:
to aquatic life with _
) Do NOT induce
long lasting effects. -
vomiting.
Table 3.2: Occupational Exposure Limits
Exposure Limit (Time-
Regulatory Body Reference(s)

OSHA (PEL) 500 ppm (8-hour) [15]
ACGIH (TLV) 50 ppm (8-hour) [15]
NIOSH (REL) 50 ppm (10-hour) [15]

Safe Handling Workflow

The following diagram outlines the essential workflow for the safe handling of n-hexane in a

laboratory.
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Safe Handling and PPE Workflow for n-Hexane

Start: Require n-Hexane

Conduct Risk Assessment
(Review SDS)

Work in a Certified
Chemical Fume Hood

Wear Appropriate PPE:
- Flame-resistant lab coat
- Safety goggles/face shield
- Nitrile or Viton gloves

Handle n-Hexane:
- Keep container closed
- Ground/bond containers
- Use non-sparking tools

Spill Occurs

Completed

Follow Spill Protocol:
- Evacuate & secure area
- Eliminate ignition sources

- Absorb with inert material

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling of n-hexane.
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Experimental Protocols
Protocol for Purification of n-Hexane by Distillation

This protocol describes the purification of technical-grade n-hexane to remove non-volatile

impurities. This procedure must be performed in a chemical fume hood.

Materials:

Technical-grade n-hexane
Boiling chips or magnetic stir bar

Simple distillation apparatus (heating mantle, round-bottom flask, distillation head,
condenser, receiving flask)

Thermometer
Clamps and stands

Water source for condenser

Methodology:

Apparatus Setup: Assemble the distillation apparatus securely within a fume hood. Ensure all
glass joints are properly fitted.[16]

Charge the Flask: Fill the round-bottom flask to no more than two-thirds of its volume with
the impure n-hexane. Add a few boiling chips or a magnetic stir bar to ensure smooth
boiling.[16]

Cooling: Connect the condenser to a cold water source, with water entering at the lower inlet
and exiting from the upper outlet.[16]

Heating: Begin heating the flask gently with the heating mantle. If using a stir bar, start the
magnetic stirrer.

Distillation: Heat the n-hexane to its boiling point (approx. 69 °C). Vapors will rise and
condense in the condenser.[16]
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Collection: Collect the distillate that comes over at a steady temperature, corresponding to
the boiling point of pure n-hexane. Discard the initial few milliliters of distillate (the forerun).

Completion: Stop the distillation when a small amount of liquid remains in the distillation
flask. Never distill to dryness.[17]

Cooling: Allow the apparatus to cool completely before disassembling.

Storage: Store the purified n-hexane in a tightly sealed, properly labeled container.
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n-Hexane Purification by Distillation

1. Assemble Distillation
Apparatus in Fume Hood

2. Charge Flask with
Impure n-Hexane & Boiling Chips

3. Start Condenser
Water Flow

4. Gently Heat Flask

l

5. Distill at Constant Temp
(approx. 69 °C)

6. Collect Purified
n-Hexane Distillate

7. Stop Heating Before
Flask is Dry

8. Cool Apparatus
Completely

;

9. Store Purified Solvent

Click to download full resolution via product page

Caption: Experimental workflow for n-hexane purification.
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Protocol for Laboratory Waste Disposal of h-Hexane

n-Hexane is considered a hazardous waste and must be disposed of according to institutional
and regulatory guidelines.[15][18]

Materials:

Designated hazardous waste container (glass or polyethylene, compatible with n-hexane)
[15]

Hazardous waste label

Secondary containment (e.g., a larger, chemically resistant bin)

Appropriate PPE

Methodology:

o Waste Collection: Designate a specific, properly labeled container for non-halogenated
organic solvent waste.[18] The container must be clearly labeled "Hazardous Waste" and "n-
Hexane".[15]

o Segregation: Do NOT mix n-hexane waste with incompatible chemicals such as acids,
bases, or oxidizers.[15] Keep halogenated and non-halogenated solvent waste streams
separate.[18]

o Container Management: Keep the waste container securely capped at all times, except when
adding waste. Do not overfill the container (leave at least 10% headspace).

o Storage: Store the sealed waste container in a designated secondary containment bin within
a flammable storage cabinet. This area should be away from heat and ignition sources.[15]

e Log Keeping: Maintain a log of the contents being added to the waste container.

» Disposal Request: Once the container is full or the storage time limit (e.g., 90 days) is
reached, arrange for pickup by the institution's Environmental Health and Safety (EHS)
department.[15]
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Hazardous Waste Disposal for n-Hexane

Start: Generate
n-Hexane Waste

Wear Appropriate PPE

Collect Waste in a Labeled,
Compatible Container

Segregate from Incompatibles:
- Acids
- Bases
- Oxidizers

Store Capped Container
in Secondary Containment
(Flammable Cabinet)

Arrange for EHS
Waste Pickup

End: Waste Removed

Click to download full resolution via product page

Caption: Logical workflow for n-hexane waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-lab-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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